Cas no 2138384-26-4 (Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]-)

Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- is a bicyclic compound featuring a cyclobutane core linked to a 6-azabicyclo[3.2.1]octane moiety via a carboxamide bridge. This structure imparts unique steric and electronic properties, making it valuable in medicinal chemistry and drug development. The rigid bicyclic framework enhances binding selectivity, while the carboxamide group facilitates hydrogen bonding interactions with biological targets. Its synthetic versatility allows for further functionalization, enabling the exploration of structure-activity relationships. The compound is particularly useful as an intermediate in the design of pharmacologically active molecules, including potential CNS-targeting agents, due to its balanced lipophilicity and conformational constraints.

Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- structure

2138384-26-4 structure

Product Name:Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]-

CAS No:2138384-26-4

MF:C₁₃H₂₀N₂O₃

MW:252.309503555298

CID:5300299

Update Time:2025-10-29

Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

- Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]-
- Inchi： 1S/C13H20N2O3/c16-12(10-1-2-11(10)13(17)18)15-9-4-7-3-8(5-9)14-6-7/h7-11,14H,1-6H2,(H,15,16)(H,17,18)
- InChI Key： TVQBVXZLQXYOCF-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)CCC1C(NC1CC2CC(CN2)C1)=O

Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-784582-0.05g	2-({6-azabicyclo[3.2.1]octan-3-yl}carbamoyl)cyclobutane-1-carboxylic acid	2138384-26-4	95%	0.05g	$1008.0	2024-05-22
Enamine	EN300-784582-0.1g	2-({6-azabicyclo[3.2.1]octan-3-yl}carbamoyl)cyclobutane-1-carboxylic acid	2138384-26-4	95%	0.1g	$1056.0	2024-05-22
Enamine	EN300-784582-0.25g	2-({6-azabicyclo[3.2.1]octan-3-yl}carbamoyl)cyclobutane-1-carboxylic acid	2138384-26-4	95%	0.25g	$1104.0	2024-05-22
Enamine	EN300-784582-0.5g	2-({6-azabicyclo[3.2.1]octan-3-yl}carbamoyl)cyclobutane-1-carboxylic acid	2138384-26-4	95%	0.5g	$1152.0	2024-05-22
Enamine	EN300-784582-1.0g	2-({6-azabicyclo[3.2.1]octan-3-yl}carbamoyl)cyclobutane-1-carboxylic acid	2138384-26-4	95%	1.0g	$1200.0	2024-05-22
Enamine	EN300-784582-2.5g	2-({6-azabicyclo[3.2.1]octan-3-yl}carbamoyl)cyclobutane-1-carboxylic acid	2138384-26-4	95%	2.5g	$2351.0	2024-05-22
Enamine	EN300-784582-5.0g	2-({6-azabicyclo[3.2.1]octan-3-yl}carbamoyl)cyclobutane-1-carboxylic acid	2138384-26-4	95%	5.0g	$3479.0	2024-05-22
Enamine	EN300-784582-10.0g	2-({6-azabicyclo[3.2.1]octan-3-yl}carbamoyl)cyclobutane-1-carboxylic acid	2138384-26-4	95%	10.0g	$5159.0	2024-05-22

Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583

Additional information on Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]-

Exploring the Potential of Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- (CAS No. 2138384-26-4) in Modern Research

In the ever-evolving landscape of chemical research, Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- (CAS No. 2138384-26-4) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclobutane core and 6-azabicyclo[3.2.1]octane moiety, offers a promising scaffold for applications in medicinal chemistry, material science, and beyond. Researchers are increasingly drawn to its structural complexity and potential bioactivity, making it a focal point in contemporary studies.

The compound's molecular structure combines a cyclobutanecarboxylic acid backbone with a 6-azabicyclo[3.2.1]oct-3-ylamino group, creating a hybrid framework that is both rigid and functionally versatile. This design is particularly appealing for targeting enzyme inhibition and receptor modulation, which are critical in drug discovery. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such structurally diverse compounds, as they provide valuable starting points for virtual screening and molecular docking studies.

One of the most searched topics in this domain is the role of small molecule therapeutics in treating complex diseases. Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- aligns with this trend due to its potential as a pharmacophore. Its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) or kinases, has sparked curiosity among researchers exploring precision medicine and personalized therapies. These applications are particularly relevant in the context of cancer research and neurodegenerative diseases, where novel compounds are urgently needed.

From a synthetic perspective, the preparation of Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- involves sophisticated organic synthesis techniques, including amide coupling and ring-forming reactions. These methods are frequently discussed in academic forums and industry publications, reflecting the growing demand for high-yield synthetic routes and green chemistry approaches. The compound's CAS No. 2138384-26-4 is often cited in patent literature, underscoring its commercial and intellectual property significance.

Another area of interest is the compound's potential in material science. Its unique bicyclic structure and hydrogen-bonding capabilities make it a candidate for designing supramolecular assemblies and functional materials. Researchers investigating self-healing polymers or nanostructured materials have begun exploring derivatives of this compound, leveraging its structural features to achieve desired mechanical or electronic properties.

In conclusion, Cyclobutanecarboxylic acid, 2-[(6-azabicyclo[3.2.1]oct-3-ylamino)carbonyl]- (CAS No. 2138384-26-4) represents a fascinating intersection of chemistry and innovation. Its applications span drug discovery, material engineering, and computational modeling, making it a versatile tool for modern research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges in science and technology.